Cas no 13991-81-6 (Thiourea,N,N'-bis[4-(dimethylamino)phenyl]-)
13991-81-6 structure
Product Name:Thiourea,N,N'-bis[4-(dimethylamino)phenyl]-
CAS No:13991-81-6
MF:C17H22N4S
MW:314.448381900787
CID:180572
Update Time:2024-01-25
Thiourea,N,N'-bis[4-(dimethylamino)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Thiourea,N,N'-bis[4-(dimethylamino)phenyl]-
- 1,1-bis[4-(dimethylamino)phenyl]thiourea
- 4,4'-BIS(DIMETHYLAMINO)THIOCARBANILIDE
- N,N'-Bis-(4-dimethylamino-phenyl)-thioharnstoff
- N,N'-bis-(4-dimethylamino-phenyl)-thiourea
- N,N-BIS(4-DIMETHYLAMINOPHENYL)THIOUREA
- 1,3-BIS(4-(DIMETHYLAMINO)PHENYL)-2-THIOUREA
- Thiourea, N,N'-bis[4-(dimethylamino)phenyl]-
-
- Inchi: 1S/C17H22N4S/c1-20(2)15-9-5-13(6-10-15)18-17(22)19-14-7-11-16(12-8-14)21(3)4/h5-12H,1-4H3,(H2,18,19,22)
- InChI Key: PZLTXMRUOFZLOW-UHFFFAOYSA-N
- SMILES: N(C1=CC=C(N(C)C)C=C1)C(NC1=CC=C(N(C)C)C=C1)=S
Computed Properties
- Exact Mass: 314.15676
- Monoisotopic Mass: 314.156517
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 62.6
Experimental Properties
- Density: 1.239
- Boiling Point: 464.4°Cat760mmHg
- Flash Point: 234.7°C
- Refractive Index: 1.727
- PSA: 30.54
- LogP: 3.77350
Thiourea,N,N'-bis[4-(dimethylamino)phenyl]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
13991-81-6 (Thiourea,N,N'-bis[4-(dimethylamino)phenyl]-) Related Products
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